Cas no 1823316-20-6 (4-(3-Aminopropoxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride)

• Product Name: 4-(3-Aminopropoxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride
• CAS No: 1823316-20-6
• MF: C₁₀H₁₇ClN₂O₂
• MW: 232.707181692123
• MDL: MFCD28125993
• CID: 4775614
• PubChem ID: 86262383
• Update Time: 2025-10-29

4-(3-Aminopropoxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminopropoxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride
• 4-(3-Aminopropoxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride

• MDL： MFCD28125993
• Inchi： 1S/C10H16N2O2.ClH/c1-8-6-9(14-5-3-4-11)7-10(13)12(8)2;/h6-7H,3-5,11H2,1-2H3;1H
• InChI Key： VYBLLDKDBDOTIG-UHFFFAOYSA-N
• SMILES： Cl.O(C1=CC(N(C)C(C)=C1)=O)CCCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 282
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-(3-Aminopropoxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride

Introduction to 4-(3-Aminopropoxy)-1,6-dimethylpyridin-2(1H)-one Hydrochloride (CAS No. 1823316-20-6)

4-(3-Aminopropoxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride, with the CAS number 1823316-20-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyridine, a heterocyclic aromatic organic compound, and is characterized by its unique structural features and potential biological activities. The presence of the aminopropoxy group and the dimethylpyridin-2(1H)-one moiety endows this compound with a range of interesting properties that make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 4-(3-Aminopropoxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride is particularly noteworthy. The aminopropoxy group can act as a versatile functional group, capable of forming hydrogen bonds and engaging in various chemical reactions. This group has been shown to enhance the solubility and bioavailability of compounds, making it an attractive feature for drug design. The dimethylpyridin-2(1H)-one moiety, on the other hand, is known for its ability to modulate biological activities, including interactions with enzymes and receptors.

In recent years, there has been a growing interest in the study of pyridine derivatives due to their diverse biological activities. Research has shown that compounds like 4-(3-Aminopropoxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride exhibit potent anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, studies have demonstrated that this compound can inhibit the activity of certain kinases involved in cancer progression, making it a promising lead for the development of targeted cancer therapies.

The pharmacological profile of 4-(3-Aminopropoxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride has been extensively investigated through in vitro and in vivo studies. In vitro assays have shown that this compound can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and prostate cancers. Additionally, it has been found to induce apoptosis and cell cycle arrest in these cells, further highlighting its potential as an anti-cancer agent.

Beyond its anti-cancer properties, 4-(3-Aminopropoxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride has also shown promise in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic proteins associated with conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have therapeutic potential in the management of these debilitating conditions.

The safety profile of 4-(3-Aminopropoxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have revealed that this compound exhibits low toxicity at therapeutic concentrations, which is a favorable characteristic for drug candidates. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 4-(3-Aminopropoxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride (CAS No. 1823316-20-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.